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Compound of Interest

Compound Name: 1-(4-Fluorophenyl)hexan-1-amine

Cat. No.: B13256752

Get Quote

\ J

Compound Identification & Structural Analysis[1][2]

¢ |UPAC Name: 1-(4-Fluorophenyl)hexan-1-amine
e Synonyms:

-Pentyl-4-fluorobenzylamine; 1-(4-Fluorophenyl)hexylamine
e Chemical Formula: C

H
FN

» Molecular Weight: 195.28 g/mol

« Structure: A primary amine attached to a benzylic carbon, which is substituted with a para-
fluorophenyl ring and a pentyl chain.

Structural Verification Logic

The molecule contains three distinct spectroscopic "zones" that facilitate rapid identification:
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e The Fluorophenyl System: Distinctive AA'BB’ coupling in

H NMR and large C-F coupling in
C NMR.
e The Chiral Center: The methine proton (
-NH
) serves as the diagnostic anchor for the aliphatic chain.

e The Lipophilic Tail: A classic pentyl chain pattern.

Mass Spectrometry (MS) Profile

Method: Electron lonization (El, 70 eV) or ESI-MS (Positive Mode).

Fragmentation Pathway (El)

In Electron lonization, the spectrum is dominated by

-cleavage initiated by the nitrogen atom. This is the primary validation checkpoint.

e Molecular lon (

): m/z 195 (Weak intensity, <5%)

o Base Peak (

): m/z 124

o Mechanism:[1] Cleavage of the C1-C2 bond (loss of the pentyl chain).

o Fragment: The resonance-stabilized iminium ion

e Tropylium lon: m/z 109

o Mechanism:[1] Loss of NH
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from the base peak or direct formation from the parent.

o Fragment: Fluorotropylium cation

Visualization: MS Fragmentation Logic
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Figure 1: Primary fragmentation pathway for 1-(4-Fluorophenyl)hexan-1-amine under El
conditions.

Nuclear Magnetic Resonance (NMR) Data

Solvent: CDCI

(referenced to 7.26 ppm for
H, 77.16 ppm for
C).[2]

H NMR (400 MHz)

The aromatic region is characteristic of para-substitution. The fluorine atom introduces
additional splitting due to H-F coupling (

and

).
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Couplin
Shift ( - A
Position Multiplicity Integration EENE | Assignment
, PpPM
ppm) Hz)
Protons
Ar-H (ortho) 7.28-7.35 dd (or m) 2H , adjacent to
alkyl group
Protons
Ar-H (meta) 6.98 — 7.05 t (pseudo) 2H , adjacent to
Fluorine
CH-NH Benzylic
3.88 t 1H _
methine
Amine
rotons
NH 1.45 brs 2H i P
(exchangeabl
e)
Methylene
C(2H 160-175 m 2H i
to amine
Bulk
Alkyl Chain 1.20-1.40 m 6H - methylene
chain
Terminal
CH 0.88 t 3H
methyl
C NMR (100 MHz)
Fluorine coupling (
) is the critical validation parameter here.
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Shift ( Splitting (
Carbon Type Assignment
» PpmM) )
dl
C-F (ipso) 162.1 Aromatic C4
Hz
) d. Aromatic C1 (attached
C-Ar (ipso) 141.5
Hz to alkyl)
d1
C-Ar (ortho) 128.2 Aromatic C2/C6
Hz
dl
C-Ar (meta) 115.3 Aromatic C3/C5
Hz
CH-NH 55.8 s Benzylic Carbon
) ) Hexyl chain
Aliphatic 39.2,31.8, 26.1, 22.6 S
methylenes
CH 14.1 s Terminal Methyl

F NMR (376 MHz)

o Shift:

-116.5 ppm (singlet or multiplet depending on decoupling).

» Diagnostic: This shift is typical for non-conjugated fluoro-phenyl rings (compare to
fluorobenzene at -113 ppm; alkyl donation pushes it slightly upfield).

Infrared Spectroscopy (FT-IR)

Method: ATR (Attenuated Total Reflectance) on neat oil/solid.

e 3350 & 3280 cm
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: N-H stretching (Primary amine doublet).

2925 & 2855 cm

: C-H stretching (Aliphatic alkane chain).

1605 & 1510 cm

: C=C Aromatic ring breathing (1510 is often very strong in p-F systems).

1220 cm

: C-F Stretching (Strong, diagnostic band).

830 cm

: C-H Out-of-plane bending (Characteristic of para-disubstituted benzene).

Experimental Protocols
Protocol A: GC-MS Sample Preparation

e Purpose: Purity check and mass confirmation.

e Solvent: Methanol or Ethyl Acetate (HPLC Grade).
e Concentration: 1 mg/mL.[3]

 Derivatization (Optional): If tailing occurs, add 50

L Trifluoroacetic Anhydride (TFAA) to form the TFA-amide (M+ shifts to 291).

e Column: DB-5ms or equivalent (30m x 0.25mm).
e Temp Program: 80°C (1 min)
20°C/min

280°C (hold 5 min).

Protocol B: Synthesis Pathway (Reductive Amination)

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.swgdrug.org/Monographs/4-FA.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13256752?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

To generate the standard for these analyses, the following workflow is industry standard:

1-(4-Fluorophenyl)

hexan-1-one
+ NH4OAc I + Hydride Source
| Imine Intermediate ! (Reduction) 1-(4-Fluorophenyl)
! i hexan-1-amine
1

Click to download full resolution via product page

Figure 2: Reductive amination workflow for synthesizing the target amine from its ketone
precursor.[4][5][6]

References

o Silverstein, R. M., et al.Spectrometric Identification of Organic Compounds. 8th Ed. Wiley.[4]
(Standard reference for C-F coupling constants and aromatic patterns).

e NIST Chemistry WebBook.Mass Spectrum of 1-Hexanamine. Link (Used for aliphatic chain
fragmentation logic).

e PubChem Compound Summary.1-(4-Fluorophenyl)ethanamine (Analogous Core). Link
(Source for aromatic NMR shifts of the homologous core).

e Cayman Chemical.4-Fluoroamphetamine (Analogous Core) GC-MS Data. Link (Validation for
m/z 124 base peak and C-F IR stretches).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. (S)-1-(4-Fluorophenyl)ethan-1-amine | 66399-30-2 | TCI EUROPE N.V. [tcichemicals.com]
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e 2.rsc.org [rsc.org]
e 3. swgdrug.org [swgdrug.org]
e 4. (4E)-4-Hexen-1-amine | C6H13N | CID 5466587 - PubChem [pubchem.ncbi.nim.nih.gov]

e 5. 1-(4-Fluorophenyl)ethylamine | CBH10FN | CID 123063 - PubChem
[pubchem.ncbi.nim.nih.gov]

o 6. dataset-dl.liris.cnrs.fr [dataset-dl.liris.cnrs.fr]

» To cite this document: BenchChem. [Technical Guide: Spectroscopic Data for 1-(4-
Fluorophenyl)hexan-1-amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13256752/docs#technical-guide-spectroscopic-data-
for-1-4-fluorophenyl-hexan-1-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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